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Cat. No.: B1580918
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Dimethyl 3-oxoadipate (DM30), with the chemical formula C8H1205, is a dicarboxylic acid
ester that serves as a versatile building block in organic synthesis.[1][2][3] Its applications span
from the synthesis of complex heterocyclic compounds to its potential role in the development
of novel therapeutic agents.[4][5][6] The successful execution of these applications is
fundamentally dependent on the ability to control its solubility in various reaction and
purification media. A thorough understanding of its solubility profile allows for:

» Rational Solvent Selection: Choosing the most appropriate solvent system to ensure
complete dissolution for homogeneous reactions or controlled precipitation for crystallization
and purification.

o Optimization of Reaction Kinetics: Influencing reaction rates and yields by controlling the
concentration of reactants in the solution phase.

o Development of Robust Purification Strategies: Designing efficient extraction, washing, and
crystallization protocols based on differential solubility.
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o Formulation Design: In pharmaceutical development, solubility is a critical determinant of a
drug's bioavailability and the feasibility of different dosage forms.[7]

Physicochemical Properties of Dimethyl 3-
oxoadipate

To understand the solubility of dimethyl 3-oxoadipate, it is essential to first consider its
molecular structure and inherent physical properties.

Property Value Source
Molecular Formula C8H1205 [11[2][3]
Molecular Weight 188.18 g/mol [1112][8]
Appearance Light yellow to yellow liquid [9]
Density 1.175 g/mL at 20 °C [9][10]
Boiling Point 122 °C at 0.5 Torr 9]

pKa (Predicted) 10.15+0.46 [9]

LogP (Octanol/Water Partition
o 0.072 [8]
Coefficient, Calculated)

The structure of dimethyl 3-oxoadipate contains two ester functional groups and a ketone.
These polar groups, particularly the carbonyls (C=0), are capable of participating in dipole-
dipole interactions and acting as hydrogen bond acceptors. The relatively low calculated LogP
value suggests a degree of hydrophilicity, although its solubility in water is limited.[8][11]

Theoretical Principles of Solubility

The solubility of a solid solute in a liquid solvent is governed by the principle of "like dissolves
like." This adage is a simplified representation of the complex interplay of intermolecular forces
between the solute and solvent molecules. The overall Gibbs free energy of dissolution
(AG_sol) must be negative for spontaneous dissolution to occur. This is described by the
equation:
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AG_sol = AH_sol - TAS sol
Where:

o AH_sol is the enthalpy of solution, representing the net energy change from breaking solute-
solute and solvent-solvent interactions and forming solute-solvent interactions.

e Tis the absolute temperature.

o AS_sol is the entropy of solution, which is generally positive as the solute molecules become
more disordered in the solution.

For a solute like dimethyl 3-oxoadipate, its solubility in a given organic solvent will be
influenced by:

» Polarity: Solvents with polarities similar to dimethyl 3-oxoadipate will be more effective at
overcoming the solute-solute interactions.

o Hydrogen Bonding: The ability of a solvent to act as a hydrogen bond donor or acceptor can
significantly impact solubility. Dimethyl 3-oxoadipate can act as a hydrogen bond acceptor
at its ester and ketone oxygens.

» Dispersion Forces: These weak, non-polar interactions are present in all molecules and
contribute to the overall solvation process.

Dicarboxylic acid esters, in general, tend to be soluble in less-polar solvents like ethers and
alcohols, while their solubility in water is limited, especially for those with longer alkyl chains.

Expected Solubility Profile in Common Organic
Solvents

While specific quantitative data for dimethyl 3-oxoadipate is not readily available in the public
domain, we can predict its general solubility behavior based on its structure and the properties
of common organic solvent classes.
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Solvent Class

Representative
Solvents

Expected Solubility

Rationale

Protic Polar Solvents

Methanol, Ethanol,

Isopropanol

High

These solvents can
engage in hydrogen
bonding with the
carbonyl oxygens of
dimethyl 3-
oxoadipate, and their
polarity is suitable for
solvating the ester
and ketone functional

groups.

Aprotic Polar Solvents

Acetone, Ethyl
Acetate,
Tetrahydrofuran
(THF), Acetonitrile,
Dimethylformamide
(DMF), Dimethyl
Sulfoxide (DMSO)

High to Moderate

These solvents
possess significant
dipole moments that
can interact favorably
with the polar
functional groups of
the solute. Solvents
like DMF and DMSO
are particularly strong
solvents for a wide
range of organic

compounds.[12]

Non-polar Solvents

Hexane, Toluene,

Dichloromethane

Low to Moderate

While the alkyl
backbone of dimethyl
3-oxoadipate has
some non-polar
character, the
dominant polar
functional groups will
limit its solubility in
highly non-polar
solvents.
Dichloromethane, with

its slight polarity, may
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show some moderate

solubility.

It's important to note that for dicarboxylic acids, an "odd-even effect" on solubility has been
observed, where acids with an odd number of carbon atoms are more soluble than their even-
numbered counterparts.[13][14] While this is primarily documented for the free acids, it
highlights the subtle structural factors that can influence solubility.

Experimental Determination of Solubility: A
Validated Protocol

The following protocol outlines a robust and self-validating method for determining the solubility
of dimethyl 3-oxoadipate in various organic solvents. This method is based on the isothermal
shake-flask method, a widely accepted technique for generating thermodynamic solubility data.
[15]

Materials and Equipment

o Dimethyl 3-oxoadipate (high purity)

» Selected organic solvents (analytical grade or higher)

e Analytical balance (£ 0.1 mg)

e Thermostatic shaker or water bath with temperature control (£ 0.1 °C)
» Vials with screw caps and PTFE septa

o Syringes and syringe filters (0.22 um, solvent-compatible)

e Volumetric flasks and pipettes

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or Gas Chromatography (GC) system.

Step-by-Step Methodology
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o Preparation of Saturated Solutions: a. Add an excess amount of dimethyl 3-oxoadipate to a
series of vials. The excess solid is crucial to ensure that equilibrium with a saturated solution
is achieved. b. Accurately pipette a known volume (e.g., 5.00 mL) of the selected organic
solvent into each vial. c. Securely cap the vials to prevent solvent evaporation.

o Equilibration: a. Place the vials in a thermostatic shaker set to the desired temperature (e.g.,
25.0 °C). b. Agitate the vials at a constant speed for a sufficient period to reach equilibrium. A
preliminary kinetics study is recommended to determine the time to reach equilibrium
(typically 24-72 hours).

o Sample Withdrawal and Preparation: a. Once equilibrium is reached, stop the agitation and
allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the
excess solid to settle. b. Carefully withdraw a known volume of the supernatant (the clear,
saturated solution) using a pre-warmed syringe to prevent precipitation upon cooling. c.
Immediately filter the withdrawn sample through a 0.22 pum syringe filter into a pre-weighed
volumetric flask. This step is critical to remove any undissolved solid particles. d. Record the
exact weight of the transferred filtrate.

o Gravimetric Analysis (Optional but Recommended for Validation): a. Gently evaporate the
solvent from the volumetric flask under a stream of nitrogen or in a vacuum oven at a
temperature below the boiling point of the solute. b. Once the solvent is completely removed,
weigh the flask containing the dried solute. c. The difference in weight gives the mass of the
dissolved dimethyl 3-oxoadipate.

e Quantitative Analysis (Primary Method): a. Dilute the filtered sample in the volumetric flask to
a known volume with the same solvent. b. Analyze the diluted sample using a pre-validated
HPLC or GC method to determine the concentration of dimethyl 3-oxoadipate. c. A
calibration curve prepared with standard solutions of known concentrations is essential for
accurate quantification.

» Data Calculation and Reporting: a. Calculate the solubility in various units, such as g/L,
mg/mL, or mole fraction, based on the concentration determined from the analytical method
and the density of the solvent. b. Repeat the experiment at different temperatures to
determine the temperature dependence of solubility.

Experimental Workflow Diagram
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Caption: Isothermal Shake-Flask Method Workflow.
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Data Interpretation and Thermodynamic Analysis

The experimentally determined solubility data can be used to derive important thermodynamic
parameters of dissolution, such as the enthalpy (AH°_sol), Gibbs free energy (AG°_sol), and
entropy (AS°_sol) of solution, by applying the van't Hoff equation.[16] This analysis provides
deeper insights into the dissolution process, indicating whether it is enthalpy- or entropy-driven.

Conclusion

While a comprehensive, publicly available dataset on the solubility of dimethyl 3-oxoadipate
in a wide range of organic solvents is currently lacking, this guide provides the fundamental
principles and a robust experimental framework for its determination. By understanding the
physicochemical properties of the solute and the nature of solvent-solute interactions,
researchers can make informed decisions regarding solvent selection for synthesis,
purification, and formulation. The provided experimental protocol offers a validated pathway to
generate high-quality, reliable solubility data, which is indispensable for the successful
application of this versatile chemical intermediate in research and development. The use of
predictive models, combining thermodynamic equations with machine learning, also presents a
promising avenue for estimating solubility in the absence of experimental data.[17][18][19]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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